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Compound of Interest

Compound Name: 14-Sulfanyltetradecan-1-OL

Cat. No.: B15417560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety data sheet (SDS). While compiled with diligence, the information

available on 14-Sulfanyltetradecan-1-OL is limited. Users should always consult a certified

Safety Data Sheet and conduct a thorough risk assessment before handling this chemical.

Introduction
14-Sulfanyltetradecan-1-OL, also known as 14-mercaptotetradecan-1-ol, is a long-chain

alkanethiol containing a primary alcohol functional group. Its unique structure, combining a

hydrophilic alcohol head with a lipophilic thiol-terminated alkyl chain, suggests potential

applications in surface chemistry, nanotechnology, and as a linker molecule in drug delivery

systems. However, publicly available data on its specific biological activity, toxicological profile,

and experimental usage is scarce. This guide provides a summary of safety and handling

procedures based on the known properties of structurally similar long-chain alcohols and thiols.

Hazard Identification and Classification
A specific Safety Data Sheet (SDS) for 14-Sulfanyltetradecan-1-OL is not readily available.

Therefore, hazard classification is inferred from related long-chain thiols and alcohols.

Potential Hazards:
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Skin and Eye Irritation: Long-chain thiols and alcohols are known to cause skin and eye

irritation upon contact.

Aquatic Toxicity: Many long-chain organic molecules exhibit toxicity to aquatic life.

Odor: Thiols are characterized by strong, unpleasant odors.

Physical and Chemical Properties
Quantitative data for 14-Sulfanyltetradecan-1-OL is not well-documented. The following table

provides information for structurally related compounds to offer an estimation of its properties.

Property 1-Tetradecanol 1-Dodecanethiol 1-Octadecanethiol

CAS Number 112-72-1 112-55-0 2885-00-9

Molecular Formula C₁₄H₃₀O C₁₂H₂₆S C₁₈H₃₈S

Molecular Weight 214.41 g/mol 202.42 g/mol 286.57 g/mol

Appearance White solid Colorless liquid White solid

Melting Point 38-40 °C -9 °C 30-33 °C

Boiling Point 289 °C 266-283 °C
204-210 °C (at 15

hPa)

Solubility Insoluble in water Insoluble in water Insoluble in water

Note: This data is for comparative purposes only and may not accurately reflect the properties

of 14-Sulfanyltetradecan-1-OL.

Handling and Storage
Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.

Eye Protection: Safety glasses or goggles should be worn at all times.

Lab Coat: A standard laboratory coat is required.
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Respiratory Protection: If working with the powder form or generating aerosols, a NIOSH-

approved respirator may be necessary.

Handling Procedures:

Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation of

any potential vapors or dust.

Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from oxidizing agents and sources of ignition.

First Aid Measures
In case of skin contact: Immediately wash the affected area with soap and plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air and keep them comfortable for breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting.

In all cases of exposure, seek medical attention if irritation or other symptoms persist.

Disposal Considerations
Dispose of 14-Sulfanyltetradecan-1-OL and its containers in accordance with local, state, and

federal regulations. Do not allow the chemical to enter drains or waterways.

Experimental Protocols
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Detailed experimental protocols involving 14-Sulfanyltetradecan-1-OL are not available in the

public domain. Researchers planning to use this compound will need to develop their own

protocols based on the specific application and general laboratory safety practices for handling

thiols and long-chain alcohols.

Signaling Pathways and Mechanisms of Action
There is currently no published information describing the signaling pathways or mechanisms

of action for 14-Sulfanyltetradecan-1-OL.

Logical Relationships and Workflows
Due to the lack of specific experimental data, a generalized workflow for handling a novel

research chemical like 14-Sulfanyltetradecan-1-OL is presented below.

Preparation and Risk Assessment

Handling and Experimentation Waste Management

Obtain SDS (if available) Conduct Risk Assessment Define Handling Procedures

Review Literature for Analogs

Wear Appropriate PPE Handle in Fume Hood Perform Experiment Segregate Waste Dispose According to Regulations

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of a research chemical.

This guide underscores the current knowledge gap regarding 14-Sulfanyltetradecan-1-OL.

Professionals in research and drug development are urged to exercise extreme caution and

perform comprehensive safety evaluations before incorporating this compound into their work.

To cite this document: BenchChem. [In-depth Technical Guide: Safety and Handling of 14-
Sulfanyltetradecan-1-OL]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15417560#safety-and-handling-of-14-
sulfanyltetradecan-1-ol]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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